Cas no 898781-54-9 (2-Cyano-2'-thiomorpholinomethyl benzophenone)

• Product Name: 2-Cyano-2'-thiomorpholinomethyl benzophenone
• CAS No: 898781-54-9
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03842750
• CID: 868685
• PubChem ID: 24725411
• Update Time: 2025-04-19

2-Cyano-2'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 2-CYANO-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
• DTXSID10643806
• AKOS016021145
• 898781-54-9
• MFCD03842750
• A923059
• 2-{2-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• 2-CYANO-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 2-Cyano-2'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842750
• Inchi： 1S/C19H18N2OS/c20-13-15-5-1-3-7-17(15)19(22)18-8-4-2-6-16(18)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2
• InChI Key： OIKXSZIHOOSWDY-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CC=CC=C2C(C2C=CC=CC=2C#N)=O)CC1

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.40000
• LogP: 3.27598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones